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Compound of Interest

Compound Name: Sodium methanolate

Cat. No.: B050351 Get Quote

Essential Guide to Safe Handling of Sodium
Methanolate
This document provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals working with Sodium Methanolate. Adherence

to these guidelines is critical due to the substance's hazardous properties.

Sodium Methanolate (also known as Sodium Methylate) is a highly reactive, flammable, and

corrosive chemical.[1][2] It reacts violently with water, which can generate enough heat to

cause ignition.[2] It is sensitive to air and moisture and should be handled with specific

precautions to prevent accidents.[2][3]

Hazard Summary
The following table summarizes key quantitative and classification data for Sodium
Methanolate.
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Property Value

UN Number UN1431 (Solid), UN1289 (Solution)[4][5][6]

Transport Hazard Class
4.2 (Spontaneously combustible), Subsidiary

Risk 8 (Corrosive)[6]

Autoignition Temperature 240 °C / 464 °F[3]

Melting Point > 350 °C / > 662 °F (Decomposes)[4]

Water Solubility Reacts violently[2][3][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent contact and exposure. The following table

details the required equipment.
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Body Part Required PPE Specifications & Notes

Respiratory
NIOSH/MSHA approved

respirator[3]

Required when dusts, vapors,

or aerosols are generated.[4]

[7] Use a filter type suitable for

organic gases and vapors

(e.g., Type ABEK).[7]

Eyes/Face
Tight-sealing safety goggles

and a face shield[1][3][8]

Eye protection must comply

with OSHA 29 CFR 1910.133

or European Standard EN166.

[3]

Hands
Chemical-resistant, impervious

gloves[8]

Neoprene or other suitable

materials are recommended.[1]

Ensure gloves are rated for

prolonged, direct contact.[9]

Body

Flame-retardant, antistatic

protective clothing; coveralls[1]

[4]

An impervious suit or complete

protective clothing is

necessary for spill response.[8]

[10]

Feet
Neoprene boots or other

protective boots[1][8]

Required when there is a risk

of spills.

Operational Plan: Handling and Storage Protocol
A systematic approach is essential for safety. This workflow minimizes exposure and reduces

the risk of accidents.

Step-by-Step Handling Procedure
Preparation:

Ensure an eyewash station and safety shower are immediately accessible and functional.

[3]
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Work in a designated area, such as a chemical fume hood or a well-ventilated space with

local exhaust.[3][7]

The work area must be kept dry and free of ignition sources (open flames, sparks, hot

surfaces).[4][9][10]

Use explosion-proof electrical and ventilating equipment.[3][4]

Handling:

Handle the substance under an inert atmosphere (e.g., nitrogen) to protect it from

moisture and air.[1][3]

Ground and bond all containers and receiving equipment to prevent static discharge.[4][7]

Use non-sparking tools.[7][9]

Avoid creating dust or aerosols.[4][7]

Do not eat, drink, or smoke in the handling area.[4][9][10]

Storage:

Store in a tightly closed, original, or corrosion-resistant container.[3][4]

The storage area must be dry, cool, well-ventilated, and fireproof.[1][3][10]

Store locked up and segregated from incompatible materials such as acids, acid-forming

substances, and water.[3][4][9]

Protect containers from direct sunlight and heat.[4]
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Operational Workflow for Sodium Methanolate

Preparation Handling
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Caption: A step-by-step workflow for the safe handling of Sodium Methanolate.

Emergency and Disposal Plans
Immediate and correct response to an incident is crucial.

Emergency Response Protocol
In any emergency, evacuate the danger area, consult an expert, and ensure first-aiders are

protected.[4][7][10]

Spill Response:

Remove all ignition sources from the area.[10]

For dry spills, cover with dry sand or another suitable absorbent material.[10] Do not use

water.

Carefully sweep or collect the material into a covered, dry, plastic container for disposal.

[10]

For liquid spills, use an inert, liquid-absorbent material (e.g., Chemizorb®) and prevent

entry into drains.[7]
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Clean the affected area thoroughly.

Fire Response:

DO NOT USE WATER or hydrous agents.[10]

Use dry sand, dry chemical powder, or alcohol-resistant foam to extinguish the fire.[4][7]

[10]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective

clothing.[4][7][9]

First Aid Measures:

General: Immediately call a POISON CENTER or doctor.[7][8]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[7][11] If

breathing is difficult or has stopped, provide artificial respiration.[2][10]

Skin Contact: Immediately take off all contaminated clothing.[7] Rinse the skin with plenty

of water for at least 15 minutes.[10]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

possible.[7][11] Continue rinsing and seek immediate attention from an ophthalmologist.[7]

Ingestion: Rinse the mouth with water.[9][10] Do NOT induce vomiting.[8][9][10]
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Emergency Response Logic for Sodium Methanolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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